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Compound of Interest

Compound Name: 3-(Methylthio)benzaldehyde

Cat. No.: B1281139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-
(Methylthio)benzaldehyde, also known as 3-methylsulfanylbenzaldehyde, in fragrance

formulations. Due to the limited specific public data on this molecule, this document combines

available information with established principles for the use of aromatic and sulfur-containing

aldehydes in perfumery.

Introduction
3-(Methylthio)benzaldehyde is an aromatic aldehyde with potential applications in the

fragrance industry.[1] Its unique scent profile is attributed to the combination of the

benzaldehyde structure, known for its almond-like notes, and the methylthio group, which can

impart a range of sulfurous, and sometimes fruity or savory, characteristics.[2][3][4] The

position of the methylthio group at the meta-position is crucial, as the para-isomer, 4-

(methylthio)benzaldehyde, is not recommended for fragrance use, suggesting a significant

structure-activity relationship in its olfactory properties.[5]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-(Methylthio)benzaldehyde is

presented in Table 1.
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Property Value Reference

Chemical Name 3-(Methylthio)benzaldehyde Chem-Impex[1]

Synonyms 3-methylsulfanylbenzaldehyde Chem-Impex[1]

CAS Number 73771-35-4 Chem-Impex[1]

Molecular Formula C8H8OS Chem-Impex[1]

Molecular Weight 152.2 g/mol Chem-Impex[1]

Appearance Liquid Chem-Impex[1]

Purity ≥ 95% (NMR) Chem-Impex[1]

Olfactory Profile
While detailed sensory data for 3-(Methylthio)benzaldehyde is not readily available in the

public domain, its olfactory characteristics can be inferred from its structural components and

related molecules. It is described as having a "pleasant aroma" and a "unique scent profile" for

fragrance formulations.[1]

Based on related compounds, the following notes may be expected:

Aromatic Aldehydic: A foundational note from the benzaldehyde structure, likely providing a

sweet, almond-like, and slightly cherry nuance.

Sulfurous: The methylthio group is expected to introduce a sulfurous character. Depending

on the concentration, this can range from savory and cooked (like 3-

(methylthio)propionaldehyde's cooked potato note) to potentially green or even slightly

gassy.[6][7][8]

Fruity/Exotic: Some thiol-containing compounds are known to impart fruity and tropical notes

at low concentrations.[2][3]

The overall scent is likely to be complex and concentration-dependent.
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3-(Methylthio)benzaldehyde can be a valuable component for creating unique and complex

fragrance compositions. Its potential applications are summarized in Table 2.

Application Area
Potential Use and
Rationale

Recommended
Concentration Range (in
concentrate)

Fine Fragrance

To introduce a unique, slightly

gourmand, or spicy note to

oriental, woody, and niche

fragrances. Can add

complexity and an unexpected

twist to floral bouquets.

0.01% - 0.5%

Personal Care (Lotions,

Soaps)

To impart a subtle, warm, and

intriguing scent. Its stability in

various bases would need to

be evaluated.

0.05% - 1.0%

Air Care (Candles, Diffusers)

To create a distinctive and

sophisticated ambient

fragrance.

0.1% - 2.0%

Experimental Protocols
The following are detailed methodologies for key experiments related to the evaluation and use

of 3-(Methylthio)benzaldehyde in fragrance formulations.

This protocol outlines the steps for the sensory analysis of 3-(Methylthio)benzaldehyde.

Objective: To determine the olfactory profile of 3-(Methylthio)benzaldehyde at different

concentrations.

Materials:

3-(Methylthio)benzaldehyde

Ethanol (perfumer's grade, odorless)
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Glass beakers and stirring rods

Pipettes

Smelling strips

A panel of trained sensory evaluators

Procedure:

Preparation of Dilutions: Prepare a series of dilutions of 3-(Methylthio)benzaldehyde in

ethanol: 10%, 1%, 0.1%, and 0.01%.

Sample Preparation: For each dilution, dip a smelling strip into the solution for 2-3 seconds.

Evaluation: Present the smelling strips to the sensory panel in a well-ventilated, odor-free

room.

Data Collection: Panelists should describe the odor at different time intervals (top note, heart

note, base note) and rate its intensity on a scale of 1 to 10.

Analysis: Compile the descriptors and intensity ratings to create a detailed olfactory profile.

This protocol describes how to assess the stability of 3-(Methylthio)benzaldehyde in a typical

ethanol-based fragrance.

Objective: To evaluate the chemical stability of 3-(Methylthio)benzaldehyde over time under

different conditions.

Materials:

3-(Methylthio)benzaldehyde

Ethanol-based fragrance base (e.g., 95% ethanol, 5% water)

Clear and amber glass vials with airtight caps

UV light chamber
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Oven

Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Procedure:

Sample Preparation: Prepare a 1% solution of 3-(Methylthio)benzaldehyde in the fragrance

base.

Storage Conditions:

Aliquot the solution into clear glass vials and expose to UV light.

Aliquot into amber glass vials and store at room temperature (25°C).

Aliquot into amber glass vials and store in an oven at 40°C (accelerated aging).

Time Points: Analyze samples at t=0, 1 week, 2 weeks, 1 month, and 3 months.

Analysis:

At each time point, perform a sensory evaluation of the sample.

Analyze the sample using GC-MS to quantify the concentration of 3-
(Methylthio)benzaldehyde and identify any degradation products.

Evaluation: Compare the sensory and chemical data to assess the stability of the compound

under each condition.

Visualizations
The following diagrams illustrate key concepts related to the use of 3-
(Methylthio)benzaldehyde in fragrance formulation.
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Caption: A simplified workflow for fragrance formulation.
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Caption: A generalized olfactory signaling pathway.
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(3-(Methylthio)benzaldehyde)
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Caption: Key factors influencing fragrance stability.
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Conclusion
3-(Methylthio)benzaldehyde presents an interesting profile for fragrance formulators seeking

to create novel and distinctive scents. Its unique combination of aromatic and sulfurous notes

offers a departure from more conventional fragrance ingredients. However, due to the potent

nature of many sulfur-containing compounds, careful evaluation of its olfactory properties at

various dilutions is essential. Furthermore, thorough stability testing is required to ensure its

performance in different consumer product bases. The protocols and information provided

herein serve as a foundational guide for the exploration and application of this intriguing

fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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